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Compound of Interest

Compound Name: 1,3-Bis-aminooxy propane

Cat. No.: B1664539 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the solubility profile of 1,3-bis-aminooxy
propane, a homobifunctional crosslinker. Due to the limited availability of comprehensive

quantitative solubility data in public literature, this document summarizes known qualitative

data and presents a general experimental protocol for solubility determination. Furthermore, it

details the primary application of this linker in bioconjugation through a workflow diagram.

Solubility Profile
1,3-Bis-aminooxy propane (C₃H₁₀N₂O₂) is a small molecule PEG reagent valued for its two

reactive aminooxy groups.[1] These groups readily react with aldehydes or ketones to form

stable oxime bonds, making it a useful tool in bioconjugation.[1][2][3][4] While a

comprehensive, quantitative solubility profile across a wide range of solvents is not readily

available, existing data and application notes provide some insights.

The following table summarizes the known solubility information for 1,3-bis-aminooxy
propane.
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Solvent Solubility Concentration Temperature Notes

Dimethyl

Sulfoxide

(DMSO)

Soluble[2]
Data not

specified

Standard

conditions

Often used for

creating stock

solutions.[2]

Ethanol Soluble
Data not

specified
328 K (55 °C)

Used as a

reaction solvent

for synthesis

involving 1,3-bis-

aminooxy

propane,

indicating

sufficient

solubility for this

purpose.[5]

Note: The solubility of crosslinkers is a critical factor, affecting their ability to permeate cells and

conjugate proteins in various environments.[6] Most crosslinkers are soluble in organic solvents

like DMSO, while some are specifically engineered for water solubility.[7] For novel

applications, empirical testing of solubility in relevant buffer systems is highly recommended.

General Experimental Protocol for Solubility
Determination
The following is a generalized protocol for determining the solubility of a compound like 1,3-
bis-aminooxy propane. This method can be adapted to various solvents and temperatures to

build a comprehensive solubility profile.

Objective: To determine the qualitative or quantitative solubility of 1,3-bis-aminooxy propane
in a selected solvent.

Materials:

1,3-Bis-aminooxy propane

Selected solvents (e.g., Water, PBS, Ethanol, DMSO)
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Small test tubes or vials

Vortex mixer

Analytical balance

Pipettes

Centrifuge (optional)

Procedure:

Preparation: Place a small, accurately weighed amount (e.g., 1-10 mg) of 1,3-bis-aminooxy
propane into a test tube.[8]

Solvent Addition: Add a specific volume (e.g., 1 mL) of the chosen solvent to the test tube.[8]

[9]

Mixing: Vigorously shake or vortex the tube for a set period (e.g., 30-60 seconds) to facilitate

dissolution.[10]

Observation: Allow the sample to stand and visually inspect for undissolved solid. A

completely clear solution indicates that the compound is soluble at that concentration. The

presence of a separate phase or solid particles indicates insolubility or partial solubility.[8][10]

Incremental Addition (for quantitative analysis):

If the compound dissolves completely, add another weighed amount of the solute and

repeat the mixing process.

Continue this incremental addition until a saturated solution is achieved (i.e., solid material

remains undissolved after thorough mixing).

Quantification: The solubility can be calculated based on the total mass of the compound that

dissolved in the specific volume of the solvent (e.g., in mg/mL or mol/L).

pH Check (for aqueous solvents): If dissolving in water or a buffer, check the pH of the

resulting solution, as acidic or basic functional groups can affect solubility.[3]
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Application in Bioconjugation: A Workflow
The primary application of 1,3-bis-aminooxy propane is as a homobifunctional crosslinker. Its

two aminooxy termini can react with two separate molecules containing aldehyde or ketone

groups, effectively linking them together through stable oxime bonds.[2][11] This process,

known as oxime ligation, is a form of "click chemistry" valued for its high specificity and mild

reaction conditions.[4]

The following diagram illustrates the general workflow for using 1,3-bis-aminooxy propane to

conjugate two molecules.

1. Reactant Preparation

2. Conjugation Reaction

3. Final Product

Molecule A
(contains aldehyde/ketone)

Oxime Ligation
Mix reactants in a suitable buffer

(e.g., pH 4-7)

Molecule B
(contains aldehyde/ketone)

1,3-Bis-aminooxy propane

Conjugated Molecule
A-(oxime)-propane-(oxime)-B

Purification
(e.g., HPLC, Dialysis)

Click to download full resolution via product page

Caption: Workflow for bioconjugation using 1,3-bis-aminooxy propane as a linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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